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Compound of Interest

Compound Name: 2-Ethyl-3-methylbutanal

Cat. No.: B1266178

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the mass spectrometry data and analysis
of 2-Ethyl-3-methylbutanal (C7H140). This document outlines the key mass spectral data, a
detailed experimental protocol for its analysis, and a proposed fragmentation pathway.

Quantitative Mass Spectrometry Data

The electron ionization (El) mass spectrum of 2-Ethyl-3-methylbutanal is characterized by a
series of fragment ions. The quantitative data, derived from the NIST Mass Spectrometry Data
Center, is summarized below. The molecular weight of 2-Ethyl-3-methylbutanal is 114.19
g/mol .[1][2]
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Mass-to-Charge Ratio

(miz) Relative Intensity (%) Proposed Fragment lon
m/z

27 45 [C2Hs]

29 60 [C2Hs]* / [CHO]*

41 85 [CsHs]*

43 100 [CsH7]* / [CHsCOJ*

57 95 [CaHo]* / [C2H5CO]*

71 30 [CsHa1]* / [C3H7CO]*

85 15 [M - C2Hs]*

114 5 [M]*

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)

This section details a general protocol for the analysis of volatile aldehydes like 2-Ethyl-3-
methylbutanal using Gas Chromatography-Mass Spectrometry (GC-MS). This protocol is
based on established methods for the analysis of volatile organic compounds.

2.1. Sample Preparation

Samples containing 2-Ethyl-3-methylbutanal are typically prepared by dilution in a suitable
volatile solvent, such as methanol or dichloromethane. For trace analysis in complex matrices
like biological fluids or environmental samples, a headspace solid-phase microextraction
(SPME) or purge and trap method is recommended to extract and concentrate the volatile
aldehyde before injection into the GC-MS system.[3][4]

2.2. GC-MS Instrumentation and Conditions

e Gas Chromatograph: A standard GC system equipped with a split/splitless injector and a
capillary column is used.
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Column: A non-polar or medium-polarity capillary column, such as a DB-5ms (5% phenyl-
methylpolysiloxane), is suitable for the separation of volatile aldehydes. A typical column
dimension is 30 m length x 0.25 mm internal diameter x 0.25 um film thickness.

Injector: The injector temperature is typically set to 250 °C. For liquid injections, a splitless
mode is often used for trace analysis.

Oven Temperature Program:

o Initial temperature: 40 °C, hold for 2 minutes.

o Ramp: Increase to 150 °C at a rate of 10 °C/min.

o Hold: Maintain at 150 °C for 5 minutes.

Carrier Gas: Helium is used as the carrier gas at a constant flow rate of 1 mL/min.
Mass Spectrometer: A quadrupole or ion trap mass spectrometer is commonly used.
lonization Mode: Electron lonization (El) at 70 eV.

Mass Range: Scan from m/z 20 to 200.

lon Source Temperature: 230 °C.

Transfer Line Temperature: 280 °C.

Fragmentation Pathway

The fragmentation of 2-Ethyl-3-methylbutanal in an electron ionization mass spectrometer

proceeds through several key pathways, primarily involving alpha-cleavage and

rearrangements.
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Caption: Proposed fragmentation pathway of 2-Ethyl-3-methylbutanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1266178#2-ethyl-3-methylbutanal-mass-
spectrometry-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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